Cas no 179600-04-5 ((dodeca-2,4-diyn-1-yloxy)acetic acid)

• Product name: (dodeca-2,4-diyn-1-yloxy)acetic acid
• CAS No: 179600-04-5
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1369772
• PubChem ID: 177348

(dodeca-2,4-diyn-1-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• (dodeca-2,4-diyn-1-yloxy)acetic acid
• Acetic acid, (2,4-dodecadiynyloxy)-
• 2-dodeca-2,4-diynoxyacetic acid
• (2,4-Dodecadiynyloxy)acetic acid
• DTXSID50170843
• CHEMBL445209
• MONOTIPORIC ACID A
• Montiporic acid A
• 179600-04-5

• Inchi： InChI=1S/C14H20O3/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-14(15)16/h2-7,12-13H2,1H3,(H,15,16)
• InChI Key： FNMQEBVGAFDLDK-UHFFFAOYSA-N
• SMILES： CCCCCCCC#CC#CCOCC(=O)O

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids